3-chloro-5-ethynylbenzonitrile
Overview
Description
Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-chloro-5-ethynylbenzonitrile can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-chlorobenzonitrile", "acetylene", "sodium amide", "sodium iodide", "copper(I) iodide", "copper(II) chloride", "potassium carbonate", "dimethylformamide", "acetic acid", "water" ], "Reaction": [ "Step 1: 4-chlorobenzonitrile is reacted with sodium amide in liquid ammonia to form 4-chlorobenzylsodium.", "Step 2: Acetylene is bubbled through the reaction mixture to form 4-chloro-5-ethynylbenzonitrile.", "Step 3: 4-chloro-5-ethynylbenzonitrile is then reacted with sodium iodide and copper(I) iodide in acetic acid to form 3-chloro-5-iodobenzonitrile.", "Step 4: 3-chloro-5-iodobenzonitrile is then reacted with copper(II) chloride in dimethylformamide to form 3-chloro-5-(dimethylamino)benzonitrile.", "Step 5: Finally, 3-chloro-5-(dimethylamino)benzonitrile is reacted with potassium carbonate in water to form 3-chloro-5-ethynylbenzonitrile." ] } | |
CAS RN |
1198354-07-2 |
Molecular Formula |
C9H4ClN |
Molecular Weight |
161.6 |
Purity |
95 |
Origin of Product |
United States |
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